METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE
METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE
Brand Name:
Vulcanchem
CAS No.:
116933-03-0
VCID:
VC0054075
InChI:
InChI=1S/C27H22N2O11/c1-39-27(36)18-4-7-23(40-20-9-15(11-25(32)33)8-16(10-20)12-26(34)35)21(13-18)28-24(31)14-22(30)17-2-5-19(6-3-17)29(37)38/h2-10,13H,11-12,14H2,1H3,(H,28,31)(H,32,33)(H,34,35)
SMILES:
COC(=O)C1=CC(=C(C=C1)OC2=CC(=CC(=C2)CC(=O)O)CC(=O)O)NC(=O)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C27H22N2O11
Molecular Weight:
550.476
METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE
CAS No.: 116933-03-0
Main Products
VCID: VC0054075
Molecular Formula: C27H22N2O11
Molecular Weight: 550.476
![METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE - 116933-03-0](/images/no_structure.jpg)
| CAS No. | 116933-03-0 |
|---|---|
| Product Name | METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE |
| Molecular Formula | C27H22N2O11 |
| Molecular Weight | 550.476 |
| IUPAC Name | 2-[3-(carboxymethyl)-5-[4-methoxycarbonyl-2-[[3-(4-nitrophenyl)-3-oxopropanoyl]amino]phenoxy]phenyl]acetic acid |
| Standard InChI | InChI=1S/C27H22N2O11/c1-39-27(36)18-4-7-23(40-20-9-15(11-25(32)33)8-16(10-20)12-26(34)35)21(13-18)28-24(31)14-22(30)17-2-5-19(6-3-17)29(37)38/h2-10,13H,11-12,14H2,1H3,(H,28,31)(H,32,33)(H,34,35) |
| Standard InChIKey | FASVKLBSTRJFCS-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC(=C(C=C1)OC2=CC(=CC(=C2)CC(=O)O)CC(=O)O)NC(=O)CC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
| Synonyms | METHYL-3-[2-(4-NITROBENZOYL)ACETAMINO]-4-[3,5-DICARBOXYMETHYL)-PHENOXY]-BENZOATE |
| Last Modified | Aug 20 2021 |
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